Cas no 1206974-50-6 (8-Bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 8-Bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 1206974-50-6
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 5967595
• PubChem ID: 130046763
• Update Time: 2025-05-26

8-Bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1206974-50-6
• EN300-7563260
• 8-bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylic acid
• 8-Bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylic acid

• Inchi： 1S/C10H9BrN2O2/c1-2-7-8(10(14)15)12-9-6(11)4-3-5-13(7)9/h3-5H,2H2,1H3,(H,14,15)
• InChI Key： SHSXVXFOPOLCGX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN2C1=NC(C(=O)O)=C2CC

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.6Ų

Additional information on 8-Bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylic acid

Comprehensive Overview of 8-Bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1206974-50-6)

8-Bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1206974-50-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a bromine substituent at the 8-position and an ethyl group at the 3-position enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for small molecule inhibitors and biologically active compounds.

The compound's unique structure makes it a valuable intermediate in the synthesis of targeted therapeutics. Recent studies highlight its potential in modulating enzyme activity and protein-protein interactions, which are critical in diseases like cancer and inflammatory disorders. The carboxylic acid moiety further allows for easy derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This versatility has led to its inclusion in high-throughput screening libraries for drug discovery programs.

In the context of green chemistry and sustainable synthesis, 8-Bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylic acid has been explored for its compatibility with eco-friendly reaction conditions. Researchers are investigating its use in catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which minimize waste and reduce hazardous byproducts. This aligns with the growing demand for environmentally benign synthetic methodologies in the chemical industry.

From a commercial perspective, the compound is available through specialized chemical suppliers and custom synthesis providers. Its purity and stability are critical for reproducible results in research, prompting suppliers to offer it in various grades, including analytical standard and bulk quantities. Pricing and availability often depend on scale, with larger orders benefiting from economies of scale. Researchers frequently search for "CAS 1206974-50-6 suppliers" or "8-Bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylic acid price" to source the material for their projects.

Analytical characterization of 8-Bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its molecular structure, purity, and stability under various conditions. The compound's solubility in organic solvents like DMSO and methanol is well-documented, facilitating its use in biological assays. Stability studies indicate that it should be stored under inert conditions to prevent degradation, a common query among users searching for "storage conditions for CAS 1206974-50-6."

Emerging trends in precision medicine and personalized therapeutics have further elevated the importance of imidazo[1,2-a]pyridine derivatives. The ability of 8-Bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylic acid to serve as a scaffold for kinase inhibitors and GPCR modulators positions it as a key player in next-generation drug development. Its relevance in orphan drug research and rare disease treatments is also being explored, addressing unmet medical needs.

In summary, 8-Bromo-3-ethylimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1206974-50-6) is a multifaceted compound with broad applications in medicinal chemistry and material science. Its structural features, synthetic versatility, and biological relevance make it a subject of ongoing research and commercial interest. As the scientific community continues to uncover its potential, this compound is poised to contribute significantly to advancements in healthcare and sustainable chemistry.